Cas no 2248340-55-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylmethanesulfonylbenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylmethanesulfonylbenzoate
• CAS No: 2248340-55-6
• MF: C₂₂H₁₅NO₆S
• MW: 421.422604799271
• CID: 6251597
• PubChem ID: 165731005
• Update Time: 2025-09-27

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylmethanesulfonylbenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylmethanesulfonylbenzoate
• EN300-6524228
• 2248340-55-6

• Inchi： 1S/C22H15NO6S/c24-20-18-8-4-5-9-19(18)21(25)23(20)29-22(26)16-10-12-17(13-11-16)30(27,28)14-15-6-2-1-3-7-15/h1-13H,14H2
• InChI Key： BVHCKMABHNNOFA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC=1)(CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 421.06200837g/mol
• Monoisotopic Mass: 421.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 106Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylmethanesulfonylbenzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylmethanesulfonylbenzoate (CAS No. 2248340-55-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylmethanesulfonylbenzoate, with the CAS number 2248340-55-6, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, which include a benzene ring substituted with a phenylmethanesulfonyl group and an isoindole core with a dioxo functionality. The combination of these structural elements imparts distinct chemical and biological properties, making it a subject of interest for various scientific investigations.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylmethanesulfonylbenzoate typically involves multi-step reactions, including the formation of the isoindole core and the subsequent introduction of the phenylmethanesulfonyl substituent. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the overall reaction time and improved yield compared to traditional multi-step approaches.

In terms of its physical and chemical properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylmethanesulfonylbenzoate is a white crystalline solid with a melting point ranging from 150°C to 155°C. It is moderately soluble in common organic solvents such as dichloromethane and dimethylformamide but exhibits low solubility in water. These solubility characteristics are crucial for its use in various analytical techniques and biological assays.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylmethanesulfonylbenzoate has been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in signal transduction pathways. A study published in the Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that this compound effectively inhibits the activity of protein kinase C (PKC), a key enzyme implicated in various cellular processes including cell proliferation and apoptosis. This property makes it a promising candidate for the development of novel therapeutic agents targeting diseases such as cancer and inflammatory disorders.

Beyond its enzymatic inhibition properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylmethanesulfonylbenzoate has also shown potential as an antioxidant. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound exhibits strong radical scavenging activity, which could be beneficial in protecting cells from oxidative stress-induced damage. This finding opens up new avenues for its use in developing drugs or supplements aimed at preventing or treating oxidative stress-related conditions.

In addition to its direct biological effects, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylmethanesulfonylbenzoate has been explored as a building block for more complex molecules. Its unique structural features make it an attractive starting material for the synthesis of advanced pharmaceuticals and functional materials. For example, a study published in the Tetrahedron Letters in 2019 described the use of this compound as a key intermediate in the synthesis of novel antiviral agents with potent activity against influenza viruses.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylmethanesulfonylbenzoate has also been evaluated through various toxicity studies. Initial results indicate that it has low toxicity at therapeutic concentrations, making it suitable for further preclinical and clinical investigations. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4 phenylmethanesulfonylbenzoate (CAS No. 2248340 55 6) is a multifaceted compound with promising applications in pharmaceutical and chemical research. Its unique structural features and diverse biological activities make it an important molecule for further investigation and development. As research continues to advance, it is likely that new applications and insights into its properties will emerge, contributing to the advancement of both fundamental science and practical applications.